(S)-(-)-2-(Trifluoroacetamido)succinic anhydride
Overview
Description
(S)-(-)-2-(Trifluoroacetamido)succinic anhydride is a useful research compound. Its molecular formula is C6H4F3NO4 and its molecular weight is 211.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Reactions and Synthesis :
- Bowie and Williams (1975) explored the reactions of the trifluoroacetate anion with various anhydrides, including succinic anhydride, demonstrating their reactivity in forming adducts (Bowie & Williams, 1975).
- Tan et al. (2012) highlighted the use of substituted succinic anhydrides, including those with electron-withdrawing groups, in the synthesis of diverse libraries of small molecules (Tan et al., 2012).
Organic Chemistry and Catalysis :
- Katritzky et al. (1999) described the preparation and use of N-(Trifluoroacetyl)succinimide from trifluoroacetic anhydride and succinimide, showcasing its efficacy in trifluoroacetylation reactions (Katritzky et al., 1999).
- Andreev et al. (1980) investigated the reactions of N-trifluoroacetoxysuccinimide with various bases, leading to the production of the bis-N-hydroxysuccinimide ester of succinic acid (Andreev et al., 1980).
Polymer Chemistry :
- Yashiro et al. (2009) utilized succinic anhydride in the synthesis of polyesters from various diols, catalyzed by metal triflates, demonstrating the versatility of succinic anhydride in polymer production (Yashiro et al., 2009).
Biomass Conversion and Green Chemistry :
- Dutta et al. (2015) presented a method for the metal-free synthesis of succinic acid from biomass-derived levulinic acid, using trifluoroacetic acid as a catalyst (Dutta et al., 2015).
Analytical Techniques :
- Grondine et al. (2014) discussed the use of ion chromatography and NMR to accurately determine counterion stoichiometry in pharmaceutical research, where trifluoroacetate and succinate were key components (Grondine et al., 2014).
Mechanism of Action
Target of Action
It is known that succinic anhydride derivatives have been used in various chemical reactions .
Mode of Action
It is known that succinic anhydride derivatives can participate in various chemical reactions . For instance, they can react with urea to form succinimide .
Biochemical Pathways
Succinic acid, a related compound, plays a key role in the electron transport chain, a crucial process for cellular energy production .
Pharmacokinetics
The trifluoroacetamido derivative of acedoben, a related compound, has been shown to have enhanced absorption properties, suggesting potential implications for drug design and efficacy .
Result of Action
Succinic acid, a related compound, has been shown to have antimicrobial and anti-inflammatory properties .
Action Environment
It is known that the properties of related compounds can be significantly altered by minor chemical modifications, potentially enhancing their therapeutic potential .
Properties
IUPAC Name |
N-[(3S)-2,5-dioxooxolan-3-yl]-2,2,2-trifluoroacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO4/c7-6(8,9)5(13)10-2-1-3(11)14-4(2)12/h2H,1H2,(H,10,13)/t2-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABTJOHYOWBAGTP-REOHCLBHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)OC1=O)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](C(=O)OC1=O)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70480032 |
Source
|
| Record name | (S)-(-)-2-(Trifluoroacetamido)succinic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70480032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
777-33-3 |
Source
|
| Record name | (S)-(-)-2-(Trifluoroacetamido)succinic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70480032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (S)-(-)-2-(Trifluoroacetamido)succinic anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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